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Compound of Interest

Compound Name: 2-Cyanoadenosine

Cat. No.: B12390568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-Cyanoadenosine, a significant adenosine analog with potential therapeutic applications.

Although detailed experimental data for 2-Cyanoadenosine is not extensively available in

public literature, this document outlines a robust proposed synthetic pathway and a thorough

characterization strategy based on established chemical principles and data from closely

related compounds. 2-Cyanoadenosine is noted for its potential use in the treatment of

autoimmune diseases and chronic inflammatory conditions[1].

Synthesis of 2-Cyanoadenosine
A plausible and efficient method for the synthesis of 2-Cyanoadenosine is via a palladium-

catalyzed cyanation of a 2-halo-adenosine precursor, most commonly 2-chloroadenosine. This

approach is well-documented for the synthesis of various cyanopurines and offers good

functional group tolerance and yields[2][3][4][5][6][7].

Proposed Experimental Protocol: Palladium-Catalyzed
Cyanation of 2-Chloroadenosine
This protocol is a proposed method based on established palladium-catalyzed cyanation

reactions of aryl halides[3][4][5][6][7].
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2-Chloroadenosine

Zinc cyanide (Zn(CN)₂)

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

1,1'-Bis(diphenylphosphino)ferrocene (dppf)

Anhydrous, degassed N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Hexanes

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar

and a reflux condenser, add 2-chloroadenosine (1 equivalent), zinc cyanide (0.6

equivalents), tris(dibenzylideneacetone)dipalladium(0) (0.05 equivalents), and 1,1'-

bis(diphenylphosphino)ferrocene (0.1 equivalents).

Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen gas three times to

ensure an inert atmosphere.

Solvent Addition: Add anhydrous, degassed N,N-dimethylformamide via syringe.

Reaction: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry

(LC-MS).
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Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

methanol in dichloromethane to afford 2-Cyanoadenosine.

Experimental Workflow Diagram:
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Reaction Setup

Inerting and Solvent Addition

Reaction

Work-up and Purification

Combine 2-Chloroadenosine,
Zn(CN)₂, Pd₂(dba)₃, and dppf

Evacuate and backfill with Ar/N₂

Add anhydrous, degassed DMF

Heat to 120 °C and stir

Monitor by TLC/LC-MS

Cool and dilute with EtOAc

Upon completion

Wash with NaHCO₃ and brine

Dry, concentrate, and purify
by column chromatography
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Proposed synthesis workflow for 2-Cyanoadenosine.
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Characterization of 2-Cyanoadenosine
Thorough characterization is essential to confirm the identity and purity of the synthesized 2-
Cyanoadenosine. The following are the expected characterization data based on the structure

and data from analogous compounds.

Physicochemical Properties
The following table summarizes the computed physicochemical properties of 2-
Cyanoadenosine.

Property Value

Molecular Formula C₁₁H₁₂N₆O₄

Molecular Weight 292.25 g/mol

Monoisotopic Mass 292.09200289 Da

IUPAC Name
6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]purine-2-carbonitrile

CAS Number 79936-11-1

Topological Polar Surface Area 163 Å²

XLogP3 -1

Data sourced from PubChem CID 11208563.

Spectroscopic Data
While experimental spectra for 2-Cyanoadenosine are not readily available, the expected data

based on adenosine and its derivatives are presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are crucial for structural elucidation. The expected chemical shifts

are influenced by the electron-withdrawing nature of the cyano group at the C2 position.

Expected ¹H NMR Data (in DMSO-d₆):
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Proton
Expected Chemical Shift
(ppm)

Multiplicity

H-8 ~8.5 s

NH₂ ~7.7 br s

H-1' ~5.9 d

5'-OH ~5.4 t

3'-OH ~5.2 d

2'-OH ~5.5 d

H-2' ~4.6 t

H-3' ~4.2 t

H-4' ~4.0 q

H-5', H-5'' ~3.7, ~3.6 m

Expected ¹³C NMR Data (in DMSO-d₆):
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Carbon Expected Chemical Shift (ppm)

C-6 ~156

C-2 ~153

C-4 ~150

C-8 ~142

C-5 ~118

CN ~115

C-1' ~88

C-4' ~86

C-2' ~74

C-3' ~71

C-5' ~62

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is expected to show the protonated

molecule [M+H]⁺. High-resolution mass spectrometry (HRMS) would confirm the elemental

composition. The fragmentation pattern in tandem mass spectrometry (MS/MS) would likely

involve the characteristic cleavage of the glycosidic bond, yielding a fragment corresponding to

the 2-cyanoadenine base.

Expected Mass Spectrometry Data:

Ion Expected m/z

[M+H]⁺ 293.1000

[M+Na]⁺ 315.0819

[2-cyanoadenine+H]⁺ 161.0570
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Logical Diagram for Characterization

Synthesized 2-Cyanoadenosine

NMR Spectroscopy Mass Spectrometry Purity Assessment (HPLC)

¹H NMR ¹³C NMR ESI-MS HRMS MS/MS

Structural Confirmation

Confirmed Structure and Purity

Click to download full resolution via product page

Workflow for the characterization of 2-Cyanoadenosine.

Biological Activity and Signaling Pathways
2-Cyanoadenosine is an analog of adenosine and is expected to interact with adenosine

receptors (A₁, A₂ₐ, A₂ₑ, and A₃). These G protein-coupled receptors are involved in a multitude

of physiological processes, and their modulation is a key strategy in the treatment of

inflammatory and autoimmune diseases. The anti-inflammatory effects of adenosine analogs

are often mediated through the A₂ₐ receptor, which typically leads to an increase in intracellular

cyclic AMP (cAMP) levels, a key second messenger that can suppress inflammatory

responses.

General Adenosine Receptor Signaling Pathway
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The following diagram illustrates the general signaling pathways associated with adenosine

receptor activation.

Cell Membrane
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General signaling pathways of adenosine receptors.

This guide provides a foundational understanding of the synthesis and characterization of 2-
Cyanoadenosine. Further experimental validation is necessary to confirm the proposed
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synthetic route and fully elucidate the compound's spectroscopic and biological properties.

Researchers are encouraged to use this document as a starting point for their investigations

into this promising therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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